Cas no 749192-75-4 ( )

  structure
  structure
Product Name: 
CAS No:749192-75-4
MF:C7H9ClN2O
MW:172.61216044426
CID:980557
PubChem ID:10679918
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carbonyl chloride, 2-propyl- (9CI)
    • 2-propyl-1H-imidazole-5-carbonyl chloride
    • 1H-IMIDAZOLE-4-CARBONYL CHLORIDE, 2-PROPYL-
    • 749192-75-4
    • DTXSID10443404
    •  
    • Inchi: 1S/C7H9ClN2O/c1-2-3-6-9-4-5(10-6)7(8)11/h4H,2-3H2,1H3,(H,9,10)
    • InChI Key: YSOOUTDLTZIULC-UHFFFAOYSA-N
    • SMILES: ClC(C1=CN=C(CCC)N1)=O

Computed Properties

  • Exact Mass: 172.0403406g/mol
  • Monoisotopic Mass: 172.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.8Ų
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